4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-[(2-aminoacetyl)-propan-2-ylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H29N3O3/c1-11(2)18(13(19)10-16)12-6-8-17(9-7-12)14(20)21-15(3,4)5/h11-12H,6-10,16H2,1-5H3
• InChI Key: ZPVRCGFXCQLOQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1CCN(CC1)C(=O)OC(C)(C)C)C(=O)CN
• Molecular Formula: C15H29N3O3
• Molecular Weight: 299.41 g/mol

Description

The compound 4-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353966-49-0) is a piperidine derivative featuring a tert-butyl carbamate protective group, an isopropyl-substituted amino linkage, and a glycine (2-amino-acetyl) moiety connected via a methylene spacer. Its molecular formula is C₁₆H₃₁N₃O₃, with a molecular weight of 313.44 g/mol . This compound is typically used as an intermediate in organic synthesis, particularly in pharmaceutical research, where the tert-butyl ester group aids in protecting amines during multi-step reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors such as 1,5-diaminopentane.

Introduction of the Amino-Acetyl Group: This step involves the acylation of the piperidine ring with an amino-acetyl chloride under basic conditions.

Attachment of the Isopropyl Group: The isopropyl group can be introduced via an alkylation reaction using isopropyl bromide and a suitable base.

Esterification: The final step involves the esterification of the carboxylic acid group with tert-butyl alcohol in the presence of an acid catalyst.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, focusing on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of automated reactors can enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amino-acetyl group, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can target the carbonyl group in the amino-acetyl moiety, potentially converting it to an alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in the presence of a base such as sodium hydride (NaH).

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

Chemistry

In chemistry, 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is used as a building block for the synthesis of more complex molecules. Its functional groups allow for diverse chemical modifications, making it valuable in organic synthesis.

Biology

In biological research, this compound can be used to study the interactions of piperidine derivatives with biological targets. Its structure allows for the exploration of binding affinities and mechanisms of action in various biological systems.

Medicine

In medicinal chemistry, this compound is investigated for its potential therapeutic properties. Its structural features make it a candidate for the development of drugs targeting specific enzymes or receptors.

Industry

In the industrial sector, this compound can be used in the synthesis of pharmaceuticals and agrochemicals. Its versatility in chemical reactions makes it a valuable intermediate in the production of various commercial products.

Mechanism of Action

The mechanism of action of 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. The amino-acetyl group can form hydrogen bonds with active sites of enzymes or receptors, while the piperidine ring can enhance binding affinity through hydrophobic interactions. The isopropyl and tert-butyl groups can influence the compound’s pharmacokinetic properties, such as solubility and membrane permeability.

Comparison with Similar Compounds

(a) Substituent Effects on Reactivity and Stability

• Isopropyl vs.
• Methylene Spacer : The presence of a methylene group in the parent compound (CAS 1353966-49-0) increases spatial flexibility, which may influence binding interactions in biological systems .
• Chloro-acetyl Substitution : The chloro derivative (CAS 1353998-18-1) is highly electrophilic, making it suitable for nucleophilic substitution reactions but requiring stringent safety protocols .

(b) Physicochemical Properties

• pKa and Solubility : The methyl-substituted analog (CAS 1353947-22-4) has a predicted pKa of 8.10, suggesting partial protonation at physiological pH, which could affect solubility and bioavailability .
• Lipophilicity : Propionyl-substituted compounds (e.g., CAS 1057409-91-2) exhibit increased lipophilicity due to longer alkyl chains, favoring membrane penetration .

Biological Activity

4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, also known as (S)-3-[(2-amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, is a complex organic compound with significant potential in biological applications. This compound features a piperidine ring and an amino acid derivative, characterized by a tert-butyl ester group that enhances its lipophilicity and bioavailability. The amino-acetyl group contributes to its functionality, making it a candidate for various therapeutic applications.

Structural Characteristics

The molecular formula of this compound is $C_{15}H_{29}N_{3}O_{3}$ with a molecular weight of 299.41 g/mol. Its structure includes:

• Piperidine Ring : A six-membered ring containing one nitrogen atom.
• Amino Acetyl Group : Enhances reactivity and potential interactions with biological targets.
• Tert-butyl Ester : Increases solubility and stability in biological systems.

Research indicates that the biological activity of this compound may involve several mechanisms:

• Enzyme Inhibition : The structure allows for interactions with various enzymes, potentially inhibiting their activity. This could be particularly relevant in metabolic pathways.
• Receptor Modulation : The compound may interact with specific receptors, influencing physiological responses.
• Cell Signaling Pathways : It could affect signaling pathways, impacting cell proliferation and apoptosis.

Therapeutic Applications

The potential therapeutic applications of 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester include:

• Anticonvulsant Activity : Similar compounds have shown efficacy in treating epilepsy and other seizure disorders.
• Antitumor Properties : Preliminary studies suggest that derivatives of this compound may possess cytotoxic effects against cancer cell lines.
• Anti-inflammatory Effects : The compound's ability to modulate inflammatory pathways may lead to applications in treating chronic inflammatory diseases.

Study on Antitumor Activity

A study evaluating the cytotoxic effects of related piperidine derivatives demonstrated significant activity against various cancer cell lines, including:

Compound	Cell Line	IC50 (µM)
Compound A	A549 (Lung Cancer)	5.0
Compound B	MCF7 (Breast Cancer)	3.2
Compound C	HeLa (Cervical Cancer)	4.7

These results suggest that the structural features of piperidine derivatives are critical for their anticancer efficacy, indicating that 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester could exhibit similar properties .

Inhibition of NF-κB

In another study focusing on anti-inflammatory activity, compounds structurally similar to the target compound were evaluated for their ability to inhibit the pro-inflammatory transcription factor NF-κB. The most potent derivatives showed an IC50 value of approximately 2.83 µM, indicating strong inhibitory activity . This suggests that modifications in the amino-acetyl group can enhance anti-inflammatory properties.